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Compound of Interest

Compound Name: Velagliflozin

Cat. No.: B1683480

Essential guidelines for the safe and compliant disposal of Velagliflozin, a non-hazardous
investigational sodium-glucose cotransporter 2 (SGLT2) inhibitor, in a research and drug
development setting.

This document provides detailed procedures for the proper disposal of Velagliflozin, ensuring
the safety of personnel and minimizing environmental impact. While Velagliflozin is not
classified as a hazardous substance under the Resource Conservation and Recovery Act
(RCRA), it is imperative that as an investigational drug, it is disposed of with stringent protocols
to prevent its release into the environment and ensure it is rendered non-recoverable.[1][2][3]

[4]

Core Principles of Velagliflozin Disposal

The primary method for the disposal of Velagliflozin, in both pure form and in used or unused
containers, is incineration.[3][4][5][6][7] This method ensures the complete destruction of the
active pharmaceutical ingredient (API). Landfilling of non-hazardous pharmaceutical waste is
discouraged due to the potential for leaching into groundwater.[8]

Key considerations for disposal:

o Segregation: Velagliflozin waste must be segregated from general and hazardous chemical
waste streams.[4]

o Containment: Use designated, properly labeled containers for all Velagliflozin waste.
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» Professional Disposal Service: All Velagliflozin waste should be handled and disposed of by
a licensed and approved environmental management vendor.[5][6]

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the disposal of Velagliflozin in a
laboratory setting.

Personnel and Training: All personnel handling Velagliflozin waste must receive training on
chemical waste management and the specific procedures outlined in this document.[9]

Waste Categorization:

o Solid Velagliflozin Waste: Includes expired or unused pure compound, contaminated
personal protective equipment (PPE), and lab consumables (e.g., weighing paper,
contaminated wipes).

« Liquid Velagliflozin Waste: Includes solutions containing Velagliflozin.

o Sharps Waste: Needles and syringes used for handling Velagliflozin solutions.
o Empty Containers: Vials, bottles, and other containers that held Velagliflozin.
Disposal Procedures:

e Solid Waste:

o Place all solid Velagliflozin waste into a designated, leak-proof container clearly labeled
"Non-Hazardous Pharmaceutical Waste for Incineration” and "Velagliflozin Waste."[4]

o This container is typically a white container with a blue lid.[3][4]
e Liquid Waste:
o Collect all liquid waste containing Velagliflozin in a compatible, sealed container.

o Label the container with "Non-Hazardous Pharmaceutical Waste for Incineration" and list
the chemical components, including "Velagliflozin" and the solvent.[9]
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e Sharps Waste:
o Dispose of all sharps contaminated with Velagliflozin in a designated sharps container.

o The sharps container should be labeled as containing non-hazardous pharmaceutical

waste.
o Empty Containers:

o Empty containers should be triple-rinsed with a suitable solvent if they are to be disposed
of as non-hazardous waste. The rinsate should be collected as liquid Velagliflozin waste.

o Alternatively, and as a best practice for investigational drugs, dispose of empty, unrinsed
containers in the solid Velagliflozin waste stream for incineration.[5][6]

e Storage:

o Store all labeled Velagliflozin waste containers in a designated and secure Satellite
Accumulation Area (SAA) until they are collected by a licensed waste management

vendor.[9]

Quantitative Data Summary

The following table summarizes key chemical and physical properties of Velagliflozin relevant
to its handling and disposal.
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Property Value Reference

2-(4-
cyclopropylphenyl)methyl]-4-
. [(2S,3R,4R,5S,6R)-3,4,5-
Chemical Name ] [10][11]
trihydroxy-6-
(hydroxymethyl)oxan-2-

yl]benzonitrile

Molecular Formula C23H25N05 [10]
Molecular Weight 395.45 g/mol [12]
CAS Number 946525-65-1 [11][12]
Solubility Soluble in DMSO [12]
Storage Temperature -20°C [12][13]

Experimental Protocol Reference

While specific experimental protocols for the environmental degradation of Velagliflozin are
not publicly available, the mechanism of action for SGLT2 inhibitors provides insight into its
biological activity.

Mechanism of Action: Velagliflozin is an inhibitor of the sodium-glucose cotransporter 2
(SGLT2) in the renal tubules.[13] This inhibition prevents the reabsorption of glucose from the
glomerular filtrate, leading to increased urinary glucose excretion.[13][14] This mode of action
underscores the importance of preventing its entry into water systems where it could have
unintended biological effects.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Velagliflozin
waste in a laboratory setting.
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Caption: Velagliflozin Disposal Workflow.

By adhering to these procedures, researchers and drug development professionals can ensure
the safe and environmentally responsible disposal of Velagliflozin, upholding laboratory safety

standards and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Velagliflozin: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683480#velagliflozin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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